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Compound of Interest

Compound Name: 5-Mesylbenzoxazol-2(3H)-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of
5-Mesylbenzoxazol-2(3H)-one, a molecule of interest within the broader class of
benzoxazolone derivatives known for their diverse biological activities. Due to a lack of
available experimental data for this specific analog, this report presents a combination of in
silico predicted properties for the title compound and experimentally determined values for the
parent compound, benzoxazol-2(3H)-one, to serve as a valuable reference for researchers.
Detailed experimental protocols for key physicochemical property determination are also
provided, alongside a discussion of the potential biological activities and relevant signaling
pathways associated with the benzoxazolone scaffold.

Introduction

Benzoxazolone derivatives are a significant class of heterocyclic compounds that have
garnered considerable attention in medicinal chemistry due to their wide range of
pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.
The physicochemical properties of these compounds are critical determinants of their
pharmacokinetic and pharmacodynamic profiles, influencing their solubility, permeability, and
ultimately, their bioavailability and efficacy. This guide focuses on 5-Mesylbenzoxazol-2(3H)-
one, a derivative featuring a methylsulfonyl (mesyl) group at the 5-position of the
benzoxazolone core. The introduction of the mesyl group, a strong electron-withdrawing and

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b084624?utm_src=pdf-interest
https://www.benchchem.com/product/b084624?utm_src=pdf-body
https://www.benchchem.com/product/b084624?utm_src=pdf-body
https://www.benchchem.com/product/b084624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

polar substituent, is anticipated to significantly modulate the physicochemical and biological
properties of the parent molecule.

Physicochemical Properties

A thorough search of the scientific literature and chemical databases did not yield
experimentally determined physicochemical data for 5-Mesylbenzoxazol-2(3H)-one.
Therefore, a collection of predicted properties has been generated using computational
models. For comparative purposes, the experimentally determined properties of the
unsubstituted parent compound, benzoxazol-2(3H)-one, are also presented.

Predicted Physicochemical Properties of 5-
Mesylbenzoxazol-2(3H)-one

The following properties were predicted using the SwissADME web tool.

Property Predicted Value

Chemical Formula CsH7NO4S

Molecular Weight 213.21 g/mol

LogP (Octanol/Water) 0.85

Water Solubility -2.75 (LogS) / Moderately soluble
pKa (Acidic) 7.58

Polar Surface Area 83.39 A2

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 4

Molar Refractivity 49.50

Experimental Physicochemical Properties of
Benzoxazol-2(3H)-one
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The following data for the parent compound, benzoxazol-2(3H)-one (CAS No: 59-49-4), is
provided as a baseline for comparison.

Property Experimental Value Reference
Chemical Formula C7HsNO2 [1]
Molecular Weight 135.12 g/mol [1]
Melting Point 141-142 °C [1]
Boiling Point 335.0 °C @ 760.00 mm Hg [1]
LogP (Octanol/Water) 1.16 [1]
Water Solubility >20.3 ug/mL atpH 7.4 [1]

Potential Biological Activities and Signaling
Pathways

While no specific biological data for 5-Mesylbenzoxazol-2(3H)-one has been reported, the
broader class of benzoxazolone derivatives has been shown to exhibit a range of biological
effects. Notably, some derivatives have demonstrated anti-inflammatory activity by modulating
the mitogen-activated protein kinase (MAPK) and nuclear factor-kappa B (NF-kB) signaling
pathways. Specifically, certain 4-sulfonyloxy/alkoxy benzoxazolone derivatives have been
shown to inhibit the lipopolysaccharide (LPS)-induced production of nitric oxide (NO) and pro-
inflammatory cytokines by suppressing the phosphorylation of p38 and ERK, which in turn
prevents the activation of NF-kB and the subsequent expression of inducible nitric oxide
synthase (iNOS).

Given this precedent, it is plausible that 5-Mesylbenzoxazol-2(3H)-one may also interact with
inflammatory signaling cascades. The diagram below illustrates a potential mechanism of
action for a benzoxazolone derivative in the context of inflammation.
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Potential Anti-inflammatory Signaling Pathway of Benzoxazolone Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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